
Phenylmagnesium Chloride: A Comprehensive
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Phenylmagnesium chloride

Cat. No.: B086635 Get Quote

CAS Number: 100-59-4

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of Phenylmagnesium chloride, a crucial Grignard

reagent in organic synthesis. It covers its chemical and physical properties, synthesis protocols,

key reactions, and essential safety and handling information.

Chemical and Physical Properties
Phenylmagnesium chloride (C₆H₅ClMg) is an organomagnesium compound widely utilized to

introduce a phenyl group into various molecules.[1][2] It is most commonly available as a

solution, typically in tetrahydrofuran (THF), and appears as a yellow-brown to dark brown liquid.

[3][4] While it can be isolated as a white to light yellow solid, it is highly reactive and sensitive to

air and moisture.[2]
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Property Value Reference

CAS Number 100-59-4 [2][5]

Molecular Formula C₆H₅ClMg [2][5]

Molecular Weight 136.86 g/mol [5][6]

Appearance

Yellow-brown to dark brown

solution; White to light yellow

solid

[2][3][4]

Solubility
Soluble in ether and other non-

polar solvents
[2]

Technical Data
Parameter Value Reference

Melting Point 89-90 °C [7]

Boiling Point 230 °C @ 8 mmHg [7]

Flash Point -17 °C (solution in THF) [3][8]

Density
~1.02 g/mL at 20 °C (2.0 M

solution in THF)
[9]

Stability

Stable under recommended

storage conditions; Reacts

violently with water; Air and

moisture sensitive

[10][11]

Synthesis of Phenylmagnesium Chloride
The preparation of Phenylmagnesium chloride is a critical process for its use in further

chemical reactions. While several methods exist, the most common involve the reaction of

chlorobenzene with magnesium metal in a suitable ether solvent, such as tetrahydrofuran

(THF).[1] Diethyl ether is generally not a suitable solvent as the reaction proceeds too slowly.[1]

Experimental Protocol: Synthesis in Tetrahydrofuran
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This protocol details the laboratory-scale synthesis of Phenylmagnesium chloride in THF,

achieving a high yield.

Materials:

Magnesium turnings (0.924 mol, 22.18 g)

Chlorobenzene (0.84 mol, 94.44 g)

Anhydrous Tetrahydrofuran (THF) (total 377.76 g)

1 L reaction flask equipped with a dropping funnel, condenser, and stirrer

Nitrogen atmosphere

Procedure:

To the 1 L reaction flask, add 283.32 g of anhydrous THF and 22.18 g (0.924 mol) of

magnesium turnings under a nitrogen atmosphere.[12]

In the dropping funnel, prepare a solution of 94.44 g (0.84 mol) of chlorobenzene in 94.44 g

of anhydrous THF.[12]

Add a small amount of the chlorobenzene solution from the dropping funnel to the reaction

flask and begin stirring.

Once the reaction initiates, the temperature of the system will rise. Maintain the reaction

temperature between 45 and 50 °C.[12]

Slowly add the remaining chlorobenzene solution from the dropping funnel, ensuring the

temperature is maintained within the specified range.

After the addition is complete, continue to stir the reaction mixture for 5 hours at 45-50 °C.

[12]

Cool the reaction flask to 20-25 °C. The resulting Phenylmagnesium chloride solution can

be stored under a nitrogen atmosphere for future use.[12]
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The typical yield for this procedure is approximately 95%.[12]

Industrial Synthesis Considerations
For industrial-scale production, various methods have been developed to improve efficiency

and safety. These include:

Reacting magnesium with excess chlorobenzene at high temperatures (160-170 °C) in a

high-pressure reactor, though this has limited industrial applicability.[1]

Continuous processes where reactants are fed into reactors at a controlled rate to manage

the exothermic reaction.[1]

The use of catalysts, such as inorganic nitrates or organo-nitro compounds, to facilitate the

reaction at reflux temperatures of about 130-135 °C.[13]

Diagram: Synthesis of Phenylmagnesium Chloride

Synthesis of Phenylmagnesium Chloride

Reactants Reaction Conditions

Product

Chlorobenzene (C₆H₅Cl)

Phenylmagnesium Chloride (C₆H₅MgCl)

Magnesium (Mg) Anhydrous THF 45-50 °C Inert Atmosphere (N₂)

Click to download full resolution via product page

Caption: Reaction scheme for the synthesis of Phenylmagnesium chloride.

Key Reactions and Applications
Phenylmagnesium chloride is a versatile Grignard reagent primarily used for forming carbon-

carbon bonds through its nucleophilic properties.[2]
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Nucleophilic Addition to Carbonyls
One of the most common applications is the reaction with carbonyl compounds (aldehydes,

ketones, and esters) to produce alcohols. The phenyl group acts as a nucleophile, attacking the

electrophilic carbonyl carbon.

General Reaction with a Ketone:

Nucleophilic Attack: The phenyl anion from Phenylmagnesium chloride attacks the

carbonyl carbon of the ketone.

Intermediate Formation: A magnesium alkoxide intermediate is formed.

Protonation: Subsequent workup with a weak acid (e.g., aqueous ammonium chloride)

protonates the alkoxide to yield a tertiary alcohol.

Diagram: Grignard Reaction with a Ketone
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General Grignard Reaction with a Ketone

Reactants

Reaction Steps

Product

Phenylmagnesium Chloride

Nucleophilic Attack

Ketone (R₂C=O)

Magnesium Alkoxide Intermediate

Aqueous Workup (H₃O⁺)

Tertiary Alcohol (PhR₂COH)

Click to download full resolution via product page

Caption: Workflow of a Grignard reaction with a ketone.

Cross-Coupling Reactions
Phenylmagnesium chloride is employed in various cross-coupling reactions to form carbon-

carbon bonds between two different organic fragments, often catalyzed by transition metals like

nickel or palladium.[6][9]

Other Applications
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Synthesis of other organometallic compounds: It serves as a precursor for the preparation of

other organometallic reagents.

Electrolyte solutions: In combination with aluminum chloride, it can be used as an electrolyte

solution in rechargeable magnesium batteries.[6][11]

Safety and Handling
Phenylmagnesium chloride is a hazardous chemical that requires strict safety protocols. It is

highly flammable and reacts violently with water.[4][11]

Hazard Summary
Hazard Description GHS Pictogram

Flammability
Highly flammable liquid and

vapor.[4][14]
🔥

Reactivity

Reacts violently with water,

releasing flammable gas.[4]

[11]

🔥, corrosive

Health Hazards

Causes severe skin burns and

eye damage.[4][14] May cause

respiratory irritation. Suspected

of causing cancer.

corrosive, health hazard

Handling and Storage
Handling:

Handle in a well-ventilated area, preferably in a fume hood.[3][4]

Use non-sparking tools and explosion-proof equipment.[4]

Ground and bond containers during transfer to prevent static discharge.[3]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and flame-retardant clothing.[4][14]
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Avoid contact with skin, eyes, and clothing.[3]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances.[3][4]

Keep away from heat, sparks, open flames, and other sources of ignition.[3][4]

Store in a water-free area.[3]

Light sensitive; test for peroxide formation periodically.

First Aid Measures
Eye Contact: Immediately flush with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Get medical aid immediately.[3][15]

Skin Contact: Get medical aid immediately. Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated clothing and shoes.[15]

Ingestion: Do not induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk or

water. Never give anything by mouth to an unconscious person. Get medical aid

immediately.[15]

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[15]

Fire Fighting and Spill Management
Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam. NEVER

USE WATER.[4]

Spill Cleanup: Clean up spills immediately, observing precautions in the Protective

Equipment section. Remove all sources of ignition. Use a spark-proof tool. Provide

ventilation.[3]
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This technical guide provides a foundation for the safe and effective use of Phenylmagnesium
chloride in a research and development setting. Always refer to the specific Safety Data Sheet

(SDS) provided by the supplier for the most current and detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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